Cas no 1394918-80-9 (4-[1-(Boc-amino)cyclopropyl]phenol)
4-[1-(Boc-amino)cyclopropyl]phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-[1-(Boc-amino)cyclopropyl]phenol
- tert-Butyl (1-(4-hydroxyphenyl)cyclopropyl)carbamate
- SY162026
- 1394918-80-9
- tert-butyl N-[1-(4-hydroxyphenyl)cyclopropyl]carbamate
- SCHEMBL18551335
- AC4139
- DB-166814
- tert-Butyl(1-(4-hydroxyphenyl)cyclopropyl)carbamate
- MFCD23110532
- AKOS037630291
-
- MDL: MFCD23110532
- Inchi: 1S/C14H19NO3/c1-13(2,3)18-12(17)15-14(8-9-14)10-4-6-11(16)7-5-10/h4-7,16H,8-9H2,1-3H3,(H,15,17)
- InChI Key: XFHZJANIHDHUJG-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1(C2C=CC(=CC=2)O)CC1)=O
Computed Properties
- Exact Mass: 249.13649347g/mol
- Monoisotopic Mass: 249.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6
- XLogP3: 2.4
4-[1-(Boc-amino)cyclopropyl]phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB533352-100 mg |
4-[1-(Boc-amino)cyclopropyl]phenol; . |
1394918-80-9 | 100MG |
€376.80 | 2023-07-11 | ||
| abcr | AB533352-250 mg |
4-[1-(Boc-amino)cyclopropyl]phenol; . |
1394918-80-9 | 250MG |
€525.00 | 2023-07-11 | ||
| abcr | AB533352-1 g |
4-[1-(Boc-amino)cyclopropyl]phenol; . |
1394918-80-9 | 1g |
€1,117.80 | 2023-07-11 | ||
| eNovation Chemicals LLC | D685204-0.1g |
4-[1-(Boc-amino)cyclopropyl]phenol |
1394918-80-9 | 97% | 0.1g |
$235 | 2024-07-20 | |
| eNovation Chemicals LLC | D685204-0.25g |
4-[1-(Boc-amino)cyclopropyl]phenol |
1394918-80-9 | 97% | 0.25g |
$330 | 2024-07-20 | |
| eNovation Chemicals LLC | D685204-1g |
4-[1-(Boc-amino)cyclopropyl]phenol |
1394918-80-9 | 97% | 1g |
$745 | 2024-07-20 | |
| eNovation Chemicals LLC | D685204-5g |
4-[1-(Boc-amino)cyclopropyl]phenol |
1394918-80-9 | 97% | 5g |
$1980 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y12985-1g |
tert-Butyl (1-(4-hydroxyphenyl)cyclopropyl)carbamate |
1394918-80-9 | 97% | 1g |
¥6759.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y12985-250mg |
tert-Butyl (1-(4-hydroxyphenyl)cyclopropyl)carbamate |
1394918-80-9 | 97% | 250mg |
¥3009.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y12985-5g |
tert-Butyl (1-(4-hydroxyphenyl)cyclopropyl)carbamate |
1394918-80-9 | 97% | 5g |
¥18009.0 | 2024-07-18 |
4-[1-(Boc-amino)cyclopropyl]phenol Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 4-[1-(Boc-amino)cyclopropyl]phenol
Comprehensive Overview of 4-[1-(Boc-amino)cyclopropyl]phenol (CAS 1394918-80-9): Properties, Applications, and Industry Insights
4-[1-(Boc-amino)cyclopropyl]phenol (CAS 1394918-80-9) is a specialized Boc-protected phenol derivative widely utilized in pharmaceutical and organic synthesis. Its unique cyclopropyl-Boc amine structure makes it a valuable intermediate for designing bioactive molecules, particularly in drug discovery. The compound's phenolic hydroxyl group and tert-butoxycarbonyl (Boc) protection offer dual reactivity, enabling selective modifications under controlled conditions.
In recent years, the demand for Boc-protected building blocks like CAS 1394918-80-9 has surged due to their role in peptide synthesis and small-molecule drug development. Researchers frequently search for "Boc-amino cyclopropyl phenol applications" or "CAS 1394918-80-9 solubility data," reflecting its importance in optimizing reaction conditions. The compound's stability in acidic environments (pH 2–5) and compatibility with Pd-catalyzed cross-coupling reactions further enhance its utility in medicinal chemistry.
From a synthetic perspective, 4-[1-(Boc-amino)cyclopropyl]phenol serves as a precursor for kinase inhibitors and GPCR-targeted compounds, aligning with trending topics in cancer therapeutics and neurodegenerative disease research. Its logP value (~2.8) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration studies—a hot topic in CNS drug development forums. Analytical data (HPLC purity >98%, typical melting point 148–152°C) confirm its reliability for high-throughput screening.
Environmental and regulatory considerations position CAS 1394918-80-9 favorably among green chemistry advocates. Unlike heavy metal catalysts, its derivatives often comply with REACH and ICH Q3D guidelines for elemental impurities. This aligns with growing searches for "sustainable Boc-protection methods" and "low-toxicity pharmaceutical intermediates." The compound's crystalline form also simplifies purification, reducing solvent waste—a key concern in process chemistry optimization.
Industrial-scale applications leverage the steric hindrance of the cyclopropyl-Boc group to control regioselectivity in aryl ether formation. Patent analyses reveal its use in next-generation antiviral agents, particularly against RNA viruses—a timely application given recent global health challenges. Suppliers often highlight its compatibility with continuous flow chemistry systems, addressing industry demands for scalable synthetic routes.
For analytical chemists, 1394918-80-9 exhibits characteristic FT-IR peaks at 1680 cm⁻¹ (C=O stretch) and 3400 cm⁻¹ (phenolic OH), while LC-MS typically shows [M+Na]⁺ at m/z 304. These features support quality control in GMP manufacturing, a critical aspect for buyers searching "CAS 1394918-80-9 spectroscopic data." Storage recommendations (2–8°C under nitrogen) ensure long-term stability, minimizing decomposition risks.
The future outlook for 4-[1-(Boc-amino)cyclopropyl]phenol remains strong, with emerging applications in PROTAC degraders and covalent inhibitor design. Its structural versatility meets the pharmaceutical industry's need for three-dimensional scaffolds—a trend highlighted in recent ACS Medicinal Chemistry Letters publications. As AI-assisted drug discovery advances, the compound's well-defined QSAR parameters make it a frequent candidate for in silico screening libraries.
1394918-80-9 (4-[1-(Boc-amino)cyclopropyl]phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)